Cas no 6178-45-6 (Benzoic acid,3,4,5-trimethoxy-, propyl ester)
6178-45-6 structure
Product Name:Benzoic acid,3,4,5-trimethoxy-, propyl ester
Benzoic acid,3,4,5-trimethoxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3,4,5-trimethoxy-, propyl ester
- Propyl 3,4,5-trimethoxybenzoate
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- Inchi: 1S/C13H18O5/c1-5-6-18-13(14)9-7-10(15-2)12(17-4)11(8-9)16-3/h7-8H,5-6H2,1-4H3
- InChI Key: FZUOVWLTJMRMHO-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCC
Computed Properties
- Exact Mass: 254.11544
- Monoisotopic Mass: 254.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.094
- Boiling Point: 308.9°C at 760 mmHg
- Flash Point: 131.1°C
- Refractive Index: 1.491
- PSA: 53.99
Benzoic acid,3,4,5-trimethoxy-, propyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
6178-45-6 (Benzoic acid,3,4,5-trimethoxy-, propyl ester) Related Products
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 6178-44-5(Ethyl 3,4,5-Trimethoxybenzoate)
- 3943-80-4(Ethyl 4-hydroxy-3,5-dimethoxybenzoate)
- 1719-88-6(3,4,5-Trimethoxybenzoic Anhydride)
- 3943-77-9(Ethyl 3,4-dimethoxybenzoate)
- 121-79-9(Propyl gallate)
- 617-05-0(Ethyl vanillate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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